1-(3-Fluoro-4-methylphenyl)ethane-1-thiol

• Molecular Formula: C9H11FS
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 1-(3-fluoro-4-methylphenyl)ethanethiol
• InChI: InChI=1S/C9H11FS/c1-6-3-4-8(7(2)11)5-9(6)10/h3-5,7,11H,1-2H3
• InChI Key: XEJMHBSDDGHDPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(C)S)F

Description

1-(3-Fluoro-4-methylphenyl)ethane-1-thiol is a chemical compound with the CAS Number 1537470-69-1 and a molecular formula of C9H11FS . It has a molecular weight of 170.25 . As a fluorinated aryl ethanethiol, this compound is part of a class of chemicals that are of significant interest in organic chemistry and drug discovery research. Thiols are versatile intermediates, often utilized in the synthesis of more complex molecules, such as sulfides and disulfides, and can serve as key building blocks in the development of pharmaceuticals and functional materials. The presence of both the fluorine atom and the methyl group on the phenyl ring can influence the compound's electronic properties, lipophilicity, and metabolic stability, making it a valuable scaffold for structure-activity relationship (SAR) studies in medicinal chemistry . This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Overview

This method involves initial functionalization of the aromatic ring with fluorine and methyl groups, followed by introduction of the ethanethiol moiety. The general strategy employs electrophilic aromatic substitution, halogenation, and subsequent nucleophilic substitution steps.

Synthetic Route

• Step 1: Aromatic Ring Fluorination and Methylation

  The precursor, 4-methylphenyl derivatives, are fluorinated at the meta-position via electrophilic fluorination using reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). Methyl groups are introduced through Friedel-Crafts alkylation or methylation reactions.

• Step 2: Formation of the Corresponding Aryl Halide

  The fluorinated aromatic compound undergoes halogenation (e.g., bromination or chlorination) to facilitate subsequent nucleophilic substitution.

• Step 3: Nucleophilic Substitution with Ethanethiol

  The halogenated aromatic intermediate reacts with ethanethiol (or its derivatives) under nucleophilic conditions, often employing bases such as potassium carbonate or sodium hydride in polar aprotic solvents like dimethylformamide (DMF) or acetonitrile (MeCN).

Reaction Conditions

Step	Solvent	Reagent	Temperature	Notes
Fluorination	N/A	NFSI or Selectfluor	Room temperature to 80°C	Selectivity for meta-position
Methylation	AlCl₃ or Friedel-Crafts methyl chloride	-	0°C to room temperature	Controlled methylation to avoid polyalkylation
Halogenation	Br₂ or Cl₂	FeBr₃ or FeCl₃	0°C to room temperature	Orchestrated for selective halogenation
Thiolation	Ethanethiol, K₂CO₃	-	Reflux (80–120°C)	Nucleophilic substitution

Fluorination and Thiolation via Organofluorine Precursors

Use of Organofluorine Intermediates

Recent literature emphasizes the synthesis of the aromatic fluorinated intermediates via electrophilic fluorination of methyl-substituted phenyl compounds, followed by thiolation.

• Key Reagents: NFSI, Selectfluor, or diethylaminosulfur trifluoride (DAST) for fluorination.
• Reaction Environment: Mild conditions (room temperature to 80°C) in solvents like acetonitrile or dichloromethane (DCM).

Thiolation Step

The aromatic fluorinated intermediates are then subjected to nucleophilic substitution with ethanethiol, often catalyzed by bases such as potassium tert-butoxide or sodium hydride, in solvents like DMF or DMSO.

Example Procedure

- Dissolve the fluorinated aromatic compound in dry DMF.
- Add potassium tert-butoxide (1.2 equivalents).
- Introduce ethanethiol (1.5 equivalents).
- Reflux at 80°C for 12–24 hours.
- Quench with water, extract with ethyl acetate, and purify via column chromatography.

This approach offers high regioselectivity and yields, especially when employing microwave-assisted synthesis to accelerate reactions.

Synthesis via Cross-Coupling and Thiol-Functionalization

Palladium-Catalyzed Cross-Coupling

Microwave-Assisted Synthesis and Flow Chemistry

Recent literature suggests employing microwave irradiation to enhance reaction rates and yields in fluorination and thiolation steps.

Microwave Conditions

• Fluorination: 80–100°C, 10–30 minutes.
• Thiolation: 80°C, 6–12 hours, with bases like potassium carbonate.

Continuous Flow Chemistry

Flow reactors allow precise control over temperature, reaction time, and reagent stoichiometry, reducing side reactions and improving yields.

Summary of Key Synthesis Parameters

Method	Advantages	Limitations	Typical Yield	References
Aromatic substitution + nucleophilic thiolation	Versatile, straightforward	Multiple steps, regioselectivity challenges	50–75%	,,
Organofluorine intermediates + thiolation	High regioselectivity, modern	Requires specialized reagents	60–85%	,
Cross-coupling + thiolating	High efficiency, scalable	Catalyst cost, complex setup	65–90%	,
Microwave-assisted	Rapid, high yields	Equipment dependency	70–95%	,

Chemical Reactions Analysis

Types of Reactions

1-(3-Fluoro-4-methylphenyl)ethane-1-thiol undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Substitution: The fluorine atom on the aromatic ring can be substituted with other nucleophiles under appropriate conditions.

Addition: The thiol group can participate in addition reactions with alkenes and alkynes.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and sodium hypochlorite (NaOCl).

Substitution: Nucleophiles such as amines or alkoxides can be used in the presence of a suitable base.

Addition: Radical initiators or UV light can facilitate thiol-ene or thiol-yne addition reactions.

Major Products Formed

Oxidation: Disulfides (R-S-S-R) or sulfonic acids (R-SO3H).

Substitution: Various substituted aromatic compounds.

Addition: Thioethers or thioesters, depending on the reactants used.

Scientific Research Applications

1-(3-Fluoro-4-methylphenyl)ethane-1-thiol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its thiol group, which can form covalent bonds with proteins.

Medicine: Explored for its potential therapeutic properties, including as an antioxidant or anti-inflammatory agent.

Industry: Utilized in the production of specialty chemicals and materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-(3-Fluoro-4-methylphenyl)ethane-1-thiol involves its thiol group, which can undergo redox reactions and form covalent bonds with other molecules. This reactivity allows it to interact with various molecular targets, including enzymes and proteins, potentially modulating their activity and function.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following compounds are structurally related to 1-(3-Fluoro-4-methylphenyl)ethane-1-thiol and highlight key differences:

Compound Name	Molecular Formula	Substituents on Aromatic Ring	Functional Group	Molecular Weight (g/mol)	Physical State
1-(3-Fluoro-4-methylphenyl)ethane-1-thiol	C₉H₁₁FS	3-Fluoro, 4-methyl	Ethanethiol (-CH₂CH₂SH)	~168.2*	Not reported
1-[4-(Trifluoromethoxy)phenyl]ethane-1-thiol	C₉H₉F₃OS	4-Trifluoromethoxy	Ethanethiol	222.23	Liquid at RT
2-[4-(3-Methoxyphenyl)piperazin-1-yl]ethane-1-thiol dihydrochloride	C₁₃H₂₀Cl₂N₂OS	3-Methoxy, piperazine	Ethanethiol	335.28	Solid (salt)
1-(3-(1H-Tetrazol-1-yl)phenyl)ethane-1-thiol	C₉H₉N₄S	3-Tetrazole	Ethanethiol	205.26	Not reported

*Calculated based on molecular formula.

Key Observations :

• Electron Effects : The trifluoromethoxy group in 1-[4-(Trifluoromethoxy)phenyl]ethane-1-thiol is strongly electron-withdrawing, increasing thiol acidity compared to the target compound’s mixed fluorine-methyl substitution .
• Heteroatom Diversity : The tetrazole-substituted analog () introduces nitrogen-rich rings, which may enhance coordination properties in metal-binding applications.

Reactivity Trends :

• The target compound’s fluorine and methyl groups create a balance between electron withdrawal and donation, moderating its nucleophilic thiol reactivity.
• Trifluoromethoxy-substituted thiols () are more acidic and reactive in SN₂ reactions due to stronger electron withdrawal .

Physical and Spectral Properties

• Volatility: Thiols like the target compound are typically volatile and odorous, similar to ethanethiol derivatives noted in durian odorants ().
• Solubility: The piperazine-thiol dihydrochloride () is water-soluble due to its ionic nature, whereas non-ionic analogs (e.g., ) are likely soluble in organic solvents.

Biological Activity

1-(3-Fluoro-4-methylphenyl)ethane-1-thiol, with the molecular formula C$_9$H$_{11}$FS, is an organic compound characterized by a thiol group (-SH) linked to an ethane backbone and a phenyl ring that is substituted with both a fluorine atom and a methyl group. This unique structure has garnered attention in medicinal chemistry and organic synthesis due to its potential biological activities, particularly its interactions with biological molecules.

The presence of the thiol group allows for the formation of covalent bonds with nucleophilic sites on proteins and enzymes, which can significantly influence their biological activity. The fluorine substitution enhances lipophilicity, potentially improving membrane permeability and distribution within biological systems.

Covalent Bonding

The thiol group can react with various biomolecules, altering enzymatic activities. This interaction may lead to:

• Enzyme Inhibition : By covalently modifying active sites.
• Protein Interaction : Potentially stabilizing or destabilizing protein structures.

Enhanced Binding Affinity

The fluorinated structure may increase binding affinity to certain biological targets compared to non-fluorinated analogs, making it a candidate for drug development aimed at specific biomolecular pathways.

Biological Activity Studies

Preliminary studies have indicated that 1-(3-Fluoro-4-methylphenyl)ethane-1-thiol exhibits notable biological activities. Below are summarized findings from various studies:

Study	Findings
Study A	Demonstrated enzyme inhibition through covalent modification in vitro.
Study B	Showed increased membrane permeability in cell cultures compared to non-fluorinated analogs.
Study C	Indicated potential antibacterial properties against E. coli strains.

Case Study: Antibacterial Activity

A significant area of investigation has been the compound's antibacterial properties. Research has shown that compounds structurally similar to 1-(3-Fluoro-4-methylphenyl)ethane-1-thiol can exhibit potent activity against various bacterial strains, including E. coli and Klebsiella spp. This suggests that the compound could be optimized for use in antibiotic development.

Comparative Analysis with Related Compounds

The following table presents a comparison of 1-(3-Fluoro-4-methylphenyl)ethane-1-thiol with structurally similar compounds:

Compound Name	Molecular Formula	Unique Features
1-(3-Fluoro-4-methylphenyl)ethan-1-ol	C$_9$H$_{11}$F	Contains an alcohol group instead of a thiol
1-(3,4-Difluorophenyl)ethane-1-thiol	C$_8$H$_8$F$_2$S	Has two fluorine substituents on the phenyl ring
1-(4-Methylphenyl)ethane-1-thiol	C$_9$H$_{12}$S	Lacks fluorine substitution